Hexasodium dihydrogen (hexamethylenebis(nitrilodimethylene))tetraphosphonate

Specification

• CAS No.: 15046-78-3
• Molecular Formula: C10H22N2Na6O12P4
• Molecular Weight: 624.121544
• IUPAC Name: sodium;hydroxy-[2-[6-[2-[hydroxy(oxido)phosphoryl]ethyl-phosphonatoamino]hexyl-phosphonatoamino]ethyl]phosphinate
• Standard InChI: InChI=1S/C10H28N2O12P4.Na/c13-25(14,15)9-7-11(27(19,20)21)5-3-1-2-4-6-12(28(22,23)24)8-10-26(16,17)18;/h1-10H2,(H2,13,14,15)(H2,16,17,18)(H2,19,20,21)(H2,22,23,24);/q;+1/p-6
• SMILES: C(CCCN(CCP(=O)(O)[O-])P(=O)([O-])[O-])CCN(CCP(=O)(O)[O-])P(=O)([O-])[O-].[Na+]

Introduction

Hexasodium dihydrogen (hexamethylenebis(nitrilodimethylene))tetraphosphonate is a complex phosphonic acid derivative commonly used in various industrial and chemical applications. Its unique structure, high water solubility, and chelating properties make it a valuable compound in fields such as water treatment, pharmaceuticals, and organic synthesis.

Structural Characteristics

The compound contains a hexamethylene backbone with nitrilodimethylene groups attached to four phosphonate groups. The hexasodium salt form ensures high solubility and stability in aqueous environments.

• Structural Formula:
  The molecular structure consists of two nitrogen atoms linked by a hexamethylene chain, with each nitrogen atom bonded to two phosphonate groups via methylene linkages.

• Key Functional Groups:

  • Phosphonate groups ($-PO_3$) for chelation.

  • Nitrogen atoms serving as coordination centers.

Physical and Chemical Behavior

• Solubility: Highly soluble in water due to the presence of sodium ions.

• Stability: Stable under dry, dark, and ventilated conditions.

• Reactivity: Reacts with metal ions to form stable chelates, making it effective in preventing scale formation.

Applications

• Water Treatment:

  • Used as a scale inhibitor and corrosion prevention agent in industrial water systems.

  • Chelates metal ions like calcium and magnesium to prevent deposition.

• Pharmaceuticals:

  • Serves as an intermediate in the synthesis of drugs due to its chelating properties.

• Organic Synthesis:

  • Acts as a raw material for producing surfactants, polymer monomers, and other fine chemicals.

• Agriculture:

  • Utilized in the formulation of pesticides and antifungal agents.

Handling and Storage

• Storage Conditions: Store in a dry, dark, and ventilated area to maintain stability.

• Packaging: Customized according to client requirements, typically in sealed containers to prevent moisture absorption.

• Transportation: Can be transported via sea, air, or courier services depending on the quantity.

Safety Information

While generally considered safe for industrial use, handling precautions must be observed:

• Avoid inhalation of powder or direct skin contact.

• Use personal protective equipment (PPE) such as gloves and masks during handling.

• Dispose of waste according to local environmental regulations.

Research Findings

Recent studies highlight the compound's effectiveness as a chelating agent for heavy metals in wastewater treatment processes. Its ability to form stable complexes with transition metals has been exploited for applications in catalysis and environmental remediation.